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Compound of Interest

Compound Name: Z-Trp-val-OH

Cat. No.: B1518641

Get Quote

Executive Summary & Chemical Profile
Z-Trp-Val-OH (Carbobenzyloxy-L-tryptophyl-L-valine) is a protected dipeptide intermediate

commonly used in solid-phase and solution-phase peptide synthesis. While often classified as

"non-hazardous" under GHS criteria by many suppliers, it is a bioactive organic compound.

The Core Directive: Disposal is not merely about "throwing it away"; it is about Stream

Segregation. The presence of the Carbobenzyloxy (Z) protecting group and the indole ring of

Tryptophan dictates that this substance must be treated as Organic Chemical Waste, suitable

for high-temperature incineration. It must never be flushed down the drain, as bioactive

peptides can disrupt aquatic ecosystems.
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Property Specification Operational Implication

Physical State White to off-white powder
Inhalation risk (sensitization).

Use fume hood.

Solubility
Soluble in organic solvents

(DMSO, DMF, MeOH)

Dictates "Liquid Waste" stream

segregation.

Stability
Stable under standard

conditions

No risk of spontaneous

explosion/reaction in waste

bins.

Hazards
Potential Irritant

(Skin/Eye/Resp)

Standard PPE (Nitrile gloves,

eye protection) required.[1]

Pre-Disposal Assessment (The "Stop & Check"
Phase)
Before initiating disposal, you must categorize the waste state. This determines the regulatory

pathway (RCRA compliance).

The Decision Matrix
Use this logic flow to determine the correct disposal stream.
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Start: Z-Trp-Val-OH Waste

Determine Physical State

Solid (Pure Powder) Liquid (Solution/Reaction Mix)

Bin A: Solid Organic Waste
(Double Bagged)

 Label & Seal

Identify Solvent Base

Contains Halogens?
(DCM, Chloroform, TFA)

 Yes

Non-Halogenated?
(Methanol, DMF, DMSO)

 No

Bin B: Halogenated Liquid Waste Bin C: Non-Halogenated Liquid Waste
(High BTU)

Click to download full resolution via product page

Figure 1: Decision tree for segregating peptide waste based on physical state and solvent

composition.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Powder)
Applicability: Expired reagents, spilled powder, or excess weighed material.

Scientific Rationale: Solid organic chemicals are typically sent for fuel blending or incineration.

Keeping them dry minimizes volume and prevents the formation of unknown reaction
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byproducts in liquid waste drums.

Containment: Transfer the powder into a chemically compatible, sealable container (e.g.,

HDPE jar or original glass vial).

Secondary Containment: Place the primary container inside a clear, heavy-duty polyethylene

bag (minimum 4 mil thickness).

Labeling: Attach a hazardous waste tag.

Chemical Name: "Z-Trp-Val-OH (Protected Peptide)"

Hazards: Check "Irritant" and "Toxic" (as a precaution for bioactive compounds).

Composition: 100% Solid.

Disposal Action: Deposit into the laboratory's Solid Chemical Waste Drum.

Protocol B: Liquid Waste (Solutions & HPLC Effluent)
Applicability: Reaction mixtures, HPLC fractions, or dissolved waste.

Scientific Rationale: The "Z" group is often removed using HBr/Acetic Acid or Hydrogenation. If

your waste contains cleavage cocktails, the solvent drives the toxicity profile, not the peptide.

Step-by-Step:

Identify the Solvent:

Scenario 1 (HPLC Waste): Acetonitrile/Water + 0.1% TFA. Treat as Non-Halogenated

Organic (unless TFA concentration >1%, then consult local EHS).

Scenario 2 (Synthesis Waste): DCM (Dichloromethane). Treat as Halogenated Organic.

Scenario 3 (Solubility Test): DMF or DMSO. Treat as Non-Halogenated Organic.

The "Compatibility Check" (Self-Validating Step):
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Action: Before pouring a new solution into a main waste carboy, mix 5mL of the waste with

5mL of the carboy's content in a small beaker inside a fume hood.

Observation: Watch for bubbling, heat generation, or precipitation for 60 seconds.

Result: If stable, proceed to pour. This prevents "runaway drum" incidents.

Segregation: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated).

Cap & Log: Tightly cap the carboy immediately after use to prevent volatile emissions. Log

the volume on the waste tag.

Emergency Contingencies
Even with low-hazard peptides, accidents happen.

Incident Type Immediate Action Decontamination Protocol

Powder Spill
Do Not Sweep (Avoids

aerosolization).

1. Cover with wet paper towels

to dampen.2. Wipe up into a

bag.3. Clean surface with 10%

bleach, then water.

Skin Contact Remove contaminated PPE.[2]

Wash with soap and water for

15 minutes. The "Z" group is

lipophilic; soap is essential to

remove it.

Eye Contact Flush at eyewash station.

Flush for 15 minutes. Seek

medical attention if irritation

persists (Tryptophan

derivatives can be irritating).

Regulatory & Compliance Context
While Z-Trp-Val-OH is not explicitly listed on the EPA "P-List" (Acutely Toxic) or "U-List" (Toxic),

it falls under the "Cradle-to-Grave" responsibility of the generator.
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RCRA Classification: If mixed with solvents, it usually adopts the code of the solvent (e.g.,

F003 for non-halogenated ignitables like Methanol, F002 for halogenated solvents like

DCM).

Bio-Safety: Unless the peptide is viral-derived or known to be cytotoxic/prionic, it is Chemical

Waste, not Bio-Hazardous waste. Do not autoclave chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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